Ethyl [(3-amino-2-pyridinyl)oxy]acetate

• CAS RN: 136742-82-0
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.2 g/mol
• IUPAC Name: ethyl 2-(3-aminopyridin-2-yl)oxyacetate
• InChI: InChI=1S/C9H12N2O3/c1-2-13-8(12)6-14-9-7(10)4-3-5-11-9/h3-5H,2,6,10H2,1H3
• InChI Key: MRQHNVHEZCTIJV-UHFFFAOYSA-N
• SMILES: CCOC(=O)COC1=C(C=CC=N1)N
• synonyms: Acetic acid, [(3-amino-2-pyridinyl)oxy]-, ethyl ester (9CI)

Description

Ethyl [(3-amino-2-pyridinyl)oxy]acetate is a chemical compound that is widely used in scientific research. It is a pyridine derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Ethyl [(3-amino-2-pyridinyl)oxy]acetate is not fully understood. However, it is believed to work by binding to the active site of the enzyme and inhibiting its activity. This results in an increase in the concentration of neurotransmitters in the brain, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
Ethyl [(3-amino-2-pyridinyl)oxy]acetate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the concentration of neurotransmitters in the brain, which can improve cognitive function and memory. It has also been shown to have anti-inflammatory and antioxidant properties, which can help protect against a variety of diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Ethyl [(3-amino-2-pyridinyl)oxy]acetate in lab experiments is its ability to inhibit the activity of certain enzymes. This makes it a valuable tool for studying the role of these enzymes in various biochemical and physiological processes. However, one of the limitations of using Ethyl [(3-amino-2-pyridinyl)oxy]acetate is that its mechanism of action is not fully understood. This can make it difficult to interpret the results of experiments using this compound.

Future Directions

There are many potential future directions for research on Ethyl [(3-amino-2-pyridinyl)oxy]acetate. One area of interest is its potential use as a treatment for Alzheimer's disease. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This neurotransmitter is important for memory and cognitive function, and its breakdown is a hallmark of Alzheimer's disease.
Another potential future direction is the development of new synthesis methods for Ethyl [(3-amino-2-pyridinyl)oxy]acetate. This could lead to more efficient and cost-effective production of this compound, making it more widely available for scientific research.
Conclusion:
Ethyl [(3-amino-2-pyridinyl)oxy]acetate is a valuable tool for scientific research. It has a variety of biochemical and physiological effects, and its ability to inhibit the activity of certain enzymes makes it a valuable tool for studying various processes in the body. While its mechanism of action is not fully understood, there are many potential future directions for research on this compound, including its use as a treatment for Alzheimer's disease and the development of new synthesis methods.

Scientific Research Applications

Ethyl [(3-amino-2-pyridinyl)oxy]acetate has been used extensively in scientific research as a tool to study various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain.

Synthesis routes and methods

Procedure details

A mixture of 48.3 g of 2-(ethoxycarbonyl)methoxy-3-nitropyridine, 7.8 g of 10% palladium/carbon and 540 ml of ethyl acetate was stirred for 3 hours at room temperature under hydrogen atmosphere. The reaction system was purged with nitrogen, then, the reaction solution was filtrated through Celite, and the filtrate was concentrated. The residue was subjected to silica gel column chromatography to obtain 37.1 g of 3-amino-2-(ethoxycarbonyl)methoxypyridine. 1H-NMR(CDCl3/300 MHz) δ(ppm): 1.27 (t, 3H, J=7.1 Hz), 3.8-3.9 (b, 2H), 4.24 (q, 2H, J=7.1 Hz), 4.93 (s, 2H), 6.7-6.8 (m, 1H), 6.8-7.0 (m, 1H), 7.4-7.6(m, 1H)